Cas no 67382-73-4 (1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)-)

1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)- is a versatile intermediate in organic synthesis, characterized by its reactive iodopentyl side chain and phthalimide core. The iodine moiety facilitates nucleophilic substitution reactions, enabling efficient functionalization for applications in pharmaceuticals, agrochemicals, and materials science. The phthalimide group enhances stability while allowing further derivatization under mild conditions. This compound is particularly valuable in the synthesis of modified peptides, polymers, and bioactive molecules due to its balanced reactivity and compatibility with diverse reaction conditions. Its well-defined structure and high purity make it a reliable building block for researchers developing novel compounds with tailored properties.
1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)- structure
67382-73-4 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)-
CAS No:67382-73-4
MF:C13H14INO2
MW:343.160235881805
MDL:MFCD30469165
CID:1722575
PubChem ID:54363206
Update Time:2025-08-05

1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)-
    • 2-(5-iodopentyl)isoindole-1,3-dione
    • SCHEMBL7259722
    • 67382-73-4
    • A1-04495
    • 2-(5-iodopentyl)isoindoline-1,3-dione
    • 2-(5-Iodo-pentyl)-isoindole-1,3-dione
    • MDL: MFCD30469165
    • Inchi: 1S/C13H14INO2/c14-8-4-1-5-9-15-12(16)10-6-2-3-7-11(10)13(15)17/h2-3,6-7H,1,4-5,8-9H2
    • InChI Key: UNYGXYYFZGAWDL-UHFFFAOYSA-N
    • SMILES: ICCCCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 343.00652
  • Monoisotopic Mass: 343.00693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38

1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
177531-5g
2-(5-Iodopentyl)isoindole-1,3-dione, 95%
67382-73-4 95%
5g
$1238.00 2023-09-09
Alichem
A199011403-1g
2-(5-Iodopentyl)isoindoline-1,3-dione
67382-73-4 95%
1g
$729.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1740444-1g
2-(5-Iodopentyl)isoindoline-1,3-dione
67382-73-4 98%
1g
¥4676.00 2024-05-04

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)-

Chemical Profile of 1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)- (CAS No: 67382-73-4)

1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)-, identified by the Chemical Abstracts Service Number (CAS No) 67382-73-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This heterocyclic compound features an isoindole core, which is a fused bicyclic structure consisting of a benzene ring and a pyrrole ring, linked at the 1 and 3 positions. The presence of a 5-iodopentyl substituent at the 2-position introduces unique reactivity and functionalization possibilities, making it a valuable intermediate in the development of novel bioactive molecules.

The isoindole scaffold is particularly intriguing due to its structural resemblance to several natural products and pharmaceuticals. It serves as a versatile platform for designing molecules with potential applications in drug discovery, particularly in targeting neurological disorders, cancer, and infectious diseases. The iodine atom at the pentyl substituent not only enhances the compound's solubility in organic solvents but also provides a handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of libraries of derivatives for high-throughput screening.

In recent years, there has been a surge in research focused on isoindole derivatives due to their demonstrated biological activity. For instance, studies have highlighted the potential of 1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)- as a precursor in the synthesis of kinase inhibitors, which are critical in cancer therapy. The isoindole core mimics natural product scaffolds known to interact with protein targets, while the iodine substituent allows for precise tuning of electronic properties and binding affinity. Preliminary computational studies suggest that this compound may exhibit favorable interactions with specific amino acid residues in protein active sites, potentially leading to high selectivity and efficacy.

The pharmaceutical industry has been particularly interested in developing small-molecule modulators that can modulate protein-protein interactions (PPIs), which are often challenging to target with traditional drugs. Isoindole derivatives have shown promise in this regard due to their ability to fit into hydrophobic pockets within protein interfaces. The 5-iodopentyl group in 1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)- can be strategically positioned to engage with specific residues through van der Waals interactions or hydrophobic effects, thereby stabilizing or disrupting protein complexes as needed.

Moreover, the dione moiety present in the isoindole structure can participate in hydrogen bonding or act as a hydrogen acceptor/donor depending on the local environment. This dual functionality makes it an attractive scaffold for designing molecules with enhanced binding properties. Researchers have explored various derivatives of this compound to optimize pharmacokinetic profiles and improve bioavailability. For example, modifications aimed at increasing metabolic stability or reducing off-target effects have been reported in recent patents and scientific literature.

The synthetic route to 1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)- typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the isoindole core followed by functionalization at the 2-position with an iodinated alkyl group. Advances in catalytic methods have enabled more efficient and scalable synthesis of this compound, reducing costs and improving yields. Such improvements are crucial for facilitating its use in industrial applications and large-scale drug development programs.

Recent advances in medicinal chemistry have also leveraged computational tools to accelerate the discovery of isoindole-based drugs. Machine learning models trained on large datasets of bioactive compounds have been used to predict binding affinities and identify promising derivatives of 1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)-. These computational approaches complement traditional experimental screening methods by rapidly narrowing down candidate molecules for further validation. Such interdisciplinary strategies are essential for translating laboratory discoveries into viable therapeutic agents.

In conclusion,1H-Isoindole-1,3(2H)-dione, 2-(5-iodopentyl)- (CAS No: 67382-73-4) represents a significant asset in modern drug discovery efforts. Its unique structural features and reactivity make it a valuable building block for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, its importance is likely to grow further within the pharmaceutical industry.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD